Cas no 845790-38-7 (5-(3-Fluorophenyl)-5-oxovaleric acid)

5-(3-Fluorophenyl)-5-oxovaleric acid structure
845790-38-7 structure
Product Name:5-(3-Fluorophenyl)-5-oxovaleric acid
CAS No:845790-38-7
MF:C11H11FO3
MW:210.201647043228
CID:869470
PubChem ID:2759127
Update Time:2025-04-19

5-(3-Fluorophenyl)-5-oxovaleric acid Chemical and Physical Properties

Names and Identifiers

    • 5-(3-fluorophenyl)-5-oxopentanoic acid
    • 5-(3-Fluorophenyl)-5-oxovaleric acid
    • VEF7WY95UX
    • Benzenepentanoic acid, 3-fluoro-delta-oxo-
    • MFCD01320063
    • 5-(3-fluorophenyl)-5-oxopentanoicacid
    • SB38975
    • F87546
    • DTXSID00374652
    • 845790-38-7
    • SCHEMBL8846361
    • 5-(3-Fluoro-phenyl)-5-oxo-pentanoic acid
    • 3-Fluoro-delta-oxobenzenepentanoic acid
    • AKOS016022482
    • SY351511
    • MDL： MFCD01320063
    • Inchi： 1S/C11H11FO3/c12-9-4-1-3-8(7-9)10(13)5-2-6-11(14)15/h1,3-4,7H,2,5-6H2,(H,14,15)
    • InChI Key： VMDBDUOSNLRJAG-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC(=C1)C(CCCC(=O)O)=O

Computed Properties

  • Exact Mass: 210.06900
  • Monoisotopic Mass: 210.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.241
  • Boiling Point: 387.9°C at 760 mmHg
  • Flash Point: 188.4°C
  • Refractive Index: 1.523
  • PSA: 54.37000
  • LogP: 2.26330

5-(3-Fluorophenyl)-5-oxovaleric acid Security Information

5-(3-Fluorophenyl)-5-oxovaleric acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
022955-1g
5-(3-Fluorophenyl)-5-oxovaleric acid
 845790-38-7 95%
1g
 ￡279.00 2022-03-01
Fluorochem
022955-5g
5-(3-Fluorophenyl)-5-oxovaleric acid
 845790-38-7 95%
5g
 ￡866.00 2022-03-01
Fluorochem
022955-25g
5-(3-Fluorophenyl)-5-oxovaleric acid
 845790-38-7 95%
25g
 ￡2144.00 2022-03-01
TRC
F066910-250mg
5-(3-Fluorophenyl)-5-oxovaleric acid
 845790-38-7
250mg
 $ 465.00 2022-06-05
TRC
F066910-500mg
5-(3-Fluorophenyl)-5-oxovaleric acid
 845790-38-7
500mg
 $ 775.00 2022-06-05
TRC
F066910-1000mg
5-(3-Fluorophenyl)-5-oxovaleric acid
 845790-38-7
1g
 $ 1240.00 2022-06-05
eNovation Chemicals LLC
Y1243945-100mg
5-(3-FLUOROPHENYL)-5-OXOVALERIC ACID
 845790-38-7 95%+
100mg
 $190 2024-06-07
eNovation Chemicals LLC
Y1243945-250mg
5-(3-FLUOROPHENYL)-5-OXOVALERIC ACID
 845790-38-7 95%+
250mg
 $310 2024-06-07
eNovation Chemicals LLC
Y1243945-1g
5-(3-FLUOROPHENYL)-5-OXOVALERIC ACID
 845790-38-7 95%+
1g
 $615 2023-05-17
eNovation Chemicals LLC
Y1243945-100mg
5-(3-FLUOROPHENYL)-5-OXOVALERIC ACID
 845790-38-7 95%+
100mg
 $190 2025-03-01

5-(3-Fluorophenyl)-5-oxovaleric acid Related Literature

Related Categories

845790-38-7 (5-(3-Fluorophenyl)-5-oxovaleric acid) Related Products

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司